(1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)azetidin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone

• IUPAC Name: [1-(6-imidazol-1-ylpyrimidin-4-yl)azetidin-3-yl]-(4-methylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H21N7O3S/c1-27(25,26)23-6-4-20(5-7-23)16(24)13-9-22(10-13)15-8-14(18-11-19-15)21-3-2-17-12-21/h2-3,8,11-13H,4-7,9-10H2,1H3
• InChI Key: QBFUWFHFLPQQGV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CN=C4
• Molecular Formula: C16H21N7O3S
• Molecular Weight: 391.5 g/mol

Description

The compound (1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)azetidin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone is a complex organic molecule. It contains several functional groups, including an imidazole ring, a pyrimidine ring, an azetidine ring, and a piperazine ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The imidazole and pyrimidine rings contribute to the planarity of the molecule, while the azetidine and piperazine rings introduce three-dimensionality.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The broad range of biological activities exhibited by imidazole derivatives suggests that this compound and others like it may have potential for future drug development.

Mechanism of Action

Target of Action

Imidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . Therefore, the targets could be diverse depending on the specific biological activity.

Mode of Action

Imidazole compounds are known to interact with various biological targets due to their versatile chemical structure . The presence of the imidazole ring, a five-membered heterocyclic moiety, allows for a variety of interactions with biological targets, potentially leading to the observed biological activities.

Biochemical Pathways

Given the broad range of biological activities associated with imidazole derivatives , it is likely that multiple biochemical pathways could be affected.

Pharmacokinetics

Due to the polar nature of the imidazole ring, the pharmacokinetic parameters of imidazole-containing compounds should be improved to a great extent .

Result of Action

Given the broad range of biological activities associated with imidazole derivatives , the effects could be diverse and depend on the specific biological activity.